N-benzyl-4-fluoro-3-(1-piperidinylsulfonyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
"N-benzyl-4-fluoro-3-(1-piperidinylsulfonyl)benzamide" represents a class of compounds involved in medicinal chemistry, particularly for their potential biological activities. These compounds, especially those containing piperidine and benzamide moieties, are explored for various bioactivities, including anti-acetylcholinesterase activity, which suggests their potential utility in treating conditions like dementia (Sugimoto et al., 1990).
Synthesis Analysis
The synthesis of related piperidine derivatives often involves multiple steps, including condensation reactions, nucleophilic substitution, and modifications to introduce specific functional groups that enhance biological activity. For instance, novel derivatives have been synthesized by condensation of acid chlorides with benzisoxazole or piperidine rings (Priya et al., 2005).
Molecular Structure Analysis
Structural analysis of fluoro-N-(pyridyl)benzamides has demonstrated the significant impact of fluorine and pyridine N-atom substitution patterns on molecular conformation. This analysis shows the importance of specific substituents in determining the molecular geometry and potential intermolecular interactions, which are crucial for the compound's biological activity (Mocilac et al., 2012).
Chemical Reactions and Properties
Chemical properties of these compounds are characterized by their reactivity towards various reagents and conditions. For example, the presence of fluorine atoms can significantly affect the molecule's reactivity, making it a focal point for nucleophilic substitution reactions, which are commonly employed in the synthesis of radiolabeled compounds for imaging studies (Katoch-Rouse & Horti, 2003).
Physical Properties Analysis
Physical properties, including melting points, solubility, and crystalline structure, are influenced by the molecular structure and substitution patterns. The isomer grid study of fluoro-N-(pyridyl)benzamides has correlated these physical properties with structural features, emphasizing the role of substituent positioning on these characteristics (Mocilac et al., 2012).
properties
IUPAC Name |
N-benzyl-4-fluoro-3-piperidin-1-ylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21FN2O3S/c20-17-10-9-16(19(23)21-14-15-7-3-1-4-8-15)13-18(17)26(24,25)22-11-5-2-6-12-22/h1,3-4,7-10,13H,2,5-6,11-12,14H2,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NKXKVZURKKOZPW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)S(=O)(=O)C2=C(C=CC(=C2)C(=O)NCC3=CC=CC=C3)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.